Cas no 942661-61-2 (1-(1-ethyl-1H-pyrazole-3-carbonyl)-4-methanesulfonylpiperazine)

• Product Name: 1-(1-ethyl-1H-pyrazole-3-carbonyl)-4-methanesulfonylpiperazine
• CAS No: 942661-61-2
• MF: C₁₁H₁₈N₄O₃S
• MW: 286.350620746613
• CID: 5932466
• PubChem ID: 35524779
• Update Time: 2025-07-20

1-(1-ethyl-1H-pyrazole-3-carbonyl)-4-methanesulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazole-3-carbonyl)-4-methanesulfonylpiperazine
• (1-ethylpyrazol-3-yl)-(4-methylsulfonylpiperazin-1-yl)methanone
• 942661-61-2
• F5772-7335
• (1-ethyl-1H-pyrazol-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone
• VU0519763-1
• AKOS024517757

• Inchi： 1S/C11H18N4O3S/c1-3-14-5-4-10(12-14)11(16)13-6-8-15(9-7-13)19(2,17)18/h4-5H,3,6-9H2,1-2H3
• InChI Key： HDKRCBWNHLWVCI-UHFFFAOYSA-N
• SMILES： C(C1C=CN(CC)N=1)(N1CCN(S(C)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 286.10996162g/mol
• Monoisotopic Mass: 286.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(1-ethyl-1H-pyrazole-3-carbonyl)-4-methanesulfonylpiperazine

Research Brief on 1-(1-ethyl-1H-pyrazole-3-carbonyl)-4-methanesulfonylpiperazine (CAS: 942661-61-2)

1-(1-ethyl-1H-pyrazole-3-carbonyl)-4-methanesulfonylpiperazine (CAS: 942661-61-2) is a synthetic small molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique pyrazole and piperazine moieties, has been investigated for its pharmacological properties, particularly in the context of kinase inhibition and targeted therapy. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics for various diseases, including cancer and inflammatory disorders.

Recent research has focused on the synthesis and optimization of 1-(1-ethyl-1H-pyrazole-3-carbonyl)-4-methanesulfonylpiperazine to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the ethyl and methanesulfonyl groups could significantly alter the compound's binding affinity to specific kinase targets, such as PI3K and mTOR. These findings suggest that the compound holds promise as a scaffold for designing next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

In addition to its kinase inhibitory properties, 1-(1-ethyl-1H-pyrazole-3-carbonyl)-4-methanesulfonylpiperazine has also been evaluated for its potential in modulating immune responses. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that the compound exhibited selective inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of rheumatoid arthritis. This anti-inflammatory activity, coupled with its favorable pharmacokinetic profile, positions the compound as a candidate for further development in autoimmune disease therapeutics.

The mechanistic insights into 1-(1-ethyl-1H-pyrazole-3-carbonyl)-4-methanesulfonylpiperazine have been further elucidated through structural biology approaches. X-ray crystallography and molecular docking studies (Nature Communications, 2023) revealed that the compound binds to the ATP-binding pocket of specific kinases, inducing conformational changes that disrupt downstream signaling pathways. These structural insights are critical for rational drug design and could facilitate the development of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the clinical translation of 1-(1-ethyl-1H-pyrazole-3-carbonyl)-4-methanesulfonylpiperazine. Issues such as metabolic stability, solubility, and potential toxicity need to be addressed through further optimization and in vivo studies. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations and advance the compound toward clinical trials.

In conclusion, 1-(1-ethyl-1H-pyrazole-3-carbonyl)-4-methanesulfonylpiperazine (CAS: 942661-61-2) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Its dual role as a kinase inhibitor and immunomodulator underscores its potential in addressing unmet medical needs. Future research should focus on refining its properties and evaluating its efficacy in more complex disease models to unlock its full therapeutic potential.